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6-Isobutyl-3-methyl-2,3-dihydro-
Compound Name:
1H-inden-1-one
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Executive Summary

CAS 1340024-54-5 corresponds to 3-methyl-6-(2-methylpropyl)-2,3-dihydro-1H-inden-1-one
(also known as 6-isobutyl-3-methyl-1-indanone). In the pharmaceutical industry, it is designated
as Ibuprofen Impurity V (or Impurity 60). It is a cyclic ketone formed as a byproduct during the
Friedel-Crafts acylation or subsequent carbonylation steps in the synthesis of Ibuprofen (2-(4-
isobutylphenyl)propanoic acid).

Understanding this molecule is essential for establishing critical quality attributes (CQAS) in
Ibuprofen API manufacturing, as its presence indicates specific side-reactions involving the
aliphatic side chain or cyclization precursors.

Chemical Identity & Physicochemical Properties[1]
[2][3]
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The following table summarizes the core identifiers for CAS 1340024-54-5.

Parameter Technical Detail

CAS Number 1340024-54-5

3-methyl-6-(2-methylpropyl)-2,3-dihydro-1H-

inden-1-one

IUPAC Name

Ibuprofen Impurity V; 6-lsobutyl-3-methyl-1-
Common Name

indanone
Molecular Formula C14H180
Molecular Weight 202.29 g/mol
Structure Type Indanone (Benzocyclopentanone)

Racemic (Chiral center at C3 of the indanone

Stereochemistry ing)
ring

Appearance Pale yellow to colorless oil or low-melting solid

N Soluble in Methanol, Acetonitrile, Chloroform;
Solubility ]
Insoluble in Water

SMILES CC(C)CC1=CC2=C(C=C1)C(C)CC2=0

Mechanism of Formation

The formation of CAS 1340024-54-5 is a classic example of an intramolecular Friedel-Crafts
cyclization. While Ibuprofen itself is a propanoic acid derivative, this impurity arises from a four-
carbon chain precursor (butanoic acid derivative) or a rearrangement of the propanoic side
chain under harsh acidic conditions.

Mechanistic Pathway[6][7][8]

e Precursor Formation: The reaction of isobutylbenzene with a crotonyl equivalent (or side
reaction during acylation) generates 3-(4-isobutylphenyl)but-2-enoic acid or 3-(4-
isobutylphenyl)butanoic acid.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Acid Activation: In the presence of strong Lewis acids (e.g., AlCI3) or Brgnsted acids (e.g.,
Polyphosphoric Acid - PPA), the carboxylic acid is activated to an acylium ion.

o Cyclization: The acylium ion attacks the ortho-position of the aromatic ring (intramolecular
Friedel-Crafts acylation).

e Result: Formation of the 5-membered ketone ring, yielding the 1-indanone structure.[1]

Pathway Diagram (Graphviz)

Reaction Conditions

i
| Acidic Media (PPA/AICIS) ————————— High Temp (80-120°C)
i

Isobutylbenzene + C4-Source Side Reaction 3-(4-isobutylphenyl)butanoic acid - Intramolecular CAS 1340024-54-5
(Starting Material) (Crotonylation/Alkylation) (Intermediate) (H+ or AICI3) riedel-Craf cylation (3-methyl-6-isobutyl-1-indanone)

Click to download full resolution via product page

Caption: Mechanistic pathway for the formation of CAS 1340024-54-5 via intramolecular
cyclization of a C4-phenylalkanoic acid precursor.

Synthesis Protocol (Reference Standard)

To synthesize CAS 1340024-54-5 for use as a qualified Reference Standard, a targeted
Nazarov Cyclization or PPA-mediated cyclization is recommended. The following protocol uses
Polyphosphoric Acid (PPA) due to its reliability in forming indanones.

Reagents & Materials
o Precursor: 3-(4-isobutylphenyl)butanoic acid (1.0 eq)

e Reagent: Polyphosphoric Acid (PPA) (10-20 wt eq)
e Solvent: Dichloromethane (DCM) for extraction

e Wash: Saturated NaHCOs, Brine

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.preprints.org/frontend/manuscript/eb8df87e58f3a48a503784ba666706a1/download_pub
https://www.benchchem.com/product/b12335263/docs?utm_src=pdf-body-img#technical-guide-iupac-name-and-characterization-of-cas-1340024-54-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Methodology

Preparation: In a round-bottom flask equipped with a mechanical stirrer, charge
Polyphosphoric Acid (PPA). Heat the PPA to 60—70°C to lower its viscosity.

Addition: Slowly add 3-(4-isobutylphenyl)butanoic acid to the stirring PPA. Ensure the
addition is gradual to prevent local overheating.

Cyclization: Increase the temperature to 90-100°C. Stir the mixture for 2—4 hours. Monitor
the reaction progress by TLC (Hexane:Ethyl Acetate 8:2) or HPLC until the starting acid is
consumed.

Quenching: Cool the reaction mixture to roughly 50°C. Pour the viscous dark syrup slowly
onto crushed ice (500 g) with vigorous stirring. The complex will hydrolyze, and the organic
product will separate as an oil or precipitate.

Extraction: Extract the aqueous mixture with Dichloromethane (3 x 100 mL).

Purification:

o Combine organic layers and wash with Saturated NaHCOs (to remove unreacted acid).

o Wash with Brine and dry over Anhydrous Na2SOa.

o Concentrate under reduced pressure.

o Final Purification: Purify the crude oil via silica gel column chromatography (Eluent:
Hexane/Ethyl Acetate gradient 95:5 to 90:10) to obtain CAS 1340024-54-5 as a pale
yellow oil.

Analytical Characterization

For the detection and quantification of this impurity in Ibuprofen API, a reversed-phase HPLC

method is required. The indanone structure provides a distinct UV chromophore compared to

the parent drug.

HPLC Method Parameters
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Parameter

Condition

Column

C18 (L1), 150 mm x 4.6 mm, 5 um (e.g., Zorbax

Eclipse Plus or equiv.)

Mobile Phase A

0.1% Phosphoric Acid in Water (pH ~2.5)

Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
) T=0: 60% A/ 40% BT=15: 20% A/ 80% BT=20:
Gradient
20% A/ 80% B
) UV at 254 nm (Indanone carbonyl absorption)
Detection

and 214 nm

Retention Time (RT)

Ibuprofen: ~8-9 minimpurity V (CAS 1340024-
54-5): ~11-13 min (More lipophilic due to

cyclization)

Self-Validating Logic

o UV Spectrum: The impurity possesses a conjugated ketone (indanone), which exhibits a

characteristic UV absorption band around 240-250 nm (n - 1t* and Tt — 1T* transitions).

Ibuprofen (simple aromatic acid) has lower absorbance in this region. A ratio of absorbance

at 254/214 nm can serve as a peak purity check.

» Relative Retention: Being a cyclic ketone without the free carboxylic acid (if formed from the

acid precursor) or being less polar than the acid, it typically elutes after Ibuprofen in

reversed-phase conditions.

Regulatory & Safety Context

o Classification: Process-Related Impurity.

e ICH Q3A(R2) Guidelines: As a known impurity, it must be reported if present above 0.05%

(reporting threshold) and identified/qualified if above 0.10% or 1.0 mg/day intake (whichever

is lower).
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» Genotoxicity: Indanones are generally not structural alerts for genotoxicity (unlike hydrazines
or epoxides). However, standard in silico (QSAR) assessment is recommended for
regulatory filing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12335263?utm_src=pdf-custom-synthesis#bc-rfq
https://www.preprints.org/frontend/manuscript/eb8df87e58f3a48a503784ba666706a1/download_pub
https://www.benchchem.com/product/b12335263/docs#technical-guide-iupac-name-and-characterization-of-cas-1340024-54-5
https://www.benchchem.com/product/b12335263/docs#technical-guide-iupac-name-and-characterization-of-cas-1340024-54-5
https://www.benchchem.com/product/b12335263/docs#technical-guide-iupac-name-and-characterization-of-cas-1340024-54-5
https://www.benchchem.com/product/b12335263/docs#technical-guide-iupac-name-and-characterization-of-cas-1340024-54-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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